Cas no 2172225-41-9 (4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2172225-41-9
• MF: C₂₆H₂₃BrN₂O₅
• MW: 523.375226259232
• CID: 6524412
• PubChem ID: 165503409
• Update Time: 2025-05-21

4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• EN300-1492966
• 2172225-41-9
• 4-bromo-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid

• Inchi： 1S/C26H23BrN2O5/c1-15(12-24(30)29-23-13-16(27)10-11-21(23)25(31)32)28-26(33)34-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-11,13,15,22H,12,14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： GGKKKZLYDGIANY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 522.07903g/mol
• Monoisotopic Mass: 522.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Comprehensive Analysis of 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2172225-41-9)

The compound 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2172225-41-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. With its unique structural features, including the 9H-fluoren-9-yl (Fmoc) protecting group and a bromo substituent, this molecule is widely utilized in the development of novel therapeutic agents and advanced research applications. The Fmoc group, in particular, is a cornerstone in solid-phase peptide synthesis (SPPS), making this compound a valuable tool for researchers.

In recent years, the demand for Fmoc-protected amino acid derivatives has surged, driven by the growing interest in peptide-based drugs and biologics. The 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid stands out due to its versatility in introducing bromine atoms into peptide chains, enabling further functionalization through cross-coupling reactions. This property aligns with the current trend of click chemistry and bioconjugation, which are pivotal in drug discovery and targeted therapy development.

From an SEO perspective, users frequently search for terms like "Fmoc-protected amino acids," "peptide synthesis reagents," and "bromo-substituted benzoic acid derivatives." These keywords reflect the compound's relevance in modern research. Additionally, queries such as "CAS 2172225-41-9 applications" or "4-bromo-2-3-Fmoc-aminobenzoic acid uses" highlight the need for detailed technical information. This article addresses these search intents by providing a thorough exploration of the compound's properties and applications.

The structural complexity of 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid offers multiple sites for chemical modification, making it a preferred choice for structure-activity relationship (SAR) studies. Researchers leverage its bromo moiety for palladium-catalyzed reactions, such as Suzuki or Sonogashira couplings, to create diverse molecular libraries. This capability is particularly valuable in the era of high-throughput screening and combinatorial chemistry, where rapid diversification of lead compounds is essential.

Another critical aspect of this compound is its role in proteomics and biomarker discovery. The Fmoc group ensures selective deprotection during peptide assembly, while the bromine atom facilitates post-synthetic labeling. Such features are instrumental in developing fluorescent probes and mass spectrometry tags, which are hot topics in diagnostic and therapeutic research. Users searching for "Fmoc-based labeling reagents" or "bromo-functionalized peptides" will find this compound highly relevant to their work.

In conclusion, 4-bromo-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2172225-41-9) is a multifaceted reagent with broad applications in drug development, peptide engineering, and biochemical research. Its alignment with cutting-edge trends like click chemistry, bioconjugation, and high-throughput screening ensures its continued prominence in scientific literature and industrial workflows. By addressing common search queries and emphasizing its unique properties, this article serves as a comprehensive resource for researchers and industry professionals alike.